![molecular formula C10H11NO2 B8048141 (E)-(4-Nitrobut-1-en-1-yl)benzene](/img/structure/B8048141.png)
(E)-(4-Nitrobut-1-en-1-yl)benzene
Overview
Description
(E)-(4-Nitrobut-1-en-1-yl)benzene is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organocatalytic Asymmetric Michael Addition : The compound "(E)-(4-Nitrobut-1-en-1-yl)benzene" has been utilized in reactions like the organocatalytic asymmetric Michael addition, leading to the formation of compounds with significant structural and stereochemical interest (Li, Wang, Guo, & Luo, 2009).
Antimicrobial Agent Synthesis : Derivatives of this compound, carrying various substituents on the benzene ring, have been synthesized and shown to possess potent antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi (Liaras, Geronikaki, Glamočlija, Ćirić, & Soković, 2011).
Crystal Structure Analysis : Studies have focused on understanding the crystal structures of compounds involving "this compound" or its derivatives, providing insights into their molecular conformations and interactions (Raina, Salian, Narayana, Sarojini, & Kant, 2018).
Molecular Electronic Device Applications : Some studies have indicated the potential of nitroamine derivatives, closely related to "this compound", in molecular electronic devices, exhibiting properties like negative differential resistance (Chen, Reed, Rawlett, & Tour, 1999).
Photoswitching of Magnetic Interaction : Research has also explored the use of derivatives in controlling intramolecular magnetic interaction via photoirradiation, demonstrating the compound's utility in advanced material science applications (Matsuda & Irie, 2000).
Properties
IUPAC Name |
[(E)-4-nitrobut-1-enyl]benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c12-11(13)9-5-4-8-10-6-2-1-3-7-10/h1-4,6-8H,5,9H2/b8-4+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAWOSLZMYOCMOE-XBXARRHUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CCC[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/CC[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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